Cas no 69390-10-9 (Thiazole, 2-(butylthio)-4-phenyl-)

• Product Name: Thiazole, 2-(butylthio)-4-phenyl-
• CAS No: 69390-10-9
• MF: C₁₃H₁₅NS₂
• MW: 249.394900560379
• CID: 2677171
• Update Time: 2023-08-06

Thiazole, 2-(butylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-(Butylthio)-4-phenylthiazole
• Thiazole, 2-(butylthio)-4-phenyl-

• Inchi： 1S/C13H15NS2/c1-2-3-9-15-13-14-12(10-16-13)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
• InChI Key： VOPDIGLDSQBNDN-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)C1C=CC=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Topological Polar Surface Area: 66.4